2-Butylnon-1-ene-1-sulfinic acid

• CAS No.: 61668-21-1
• Molecular Formula: C13H26O2S
• Molecular Weight: 246.41 g/mol
• IUPAC Name: 2-butylnon-1-ene-1-sulfinic acid
• InChI: InChI=1S/C13H26O2S/c1-3-5-7-8-9-11-13(10-6-4-2)12-16(14)15/h12H,3-11H2,1-2H3,(H,14,15)
• InChI Key: JFTSUHPGAVXYOF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(=CS(=O)O)CCCC

Description

2-Butylnon-1-ene-1-sulfinic acid is an aliphatic sulfinic acid derivative characterized by a branched alkyl chain (nonene with a butyl substituent) and a sulfinic acid (-SO(OH)) functional group. The compound’s extended carbon chain may enhance solubility in organic solvents and influence surfactant-like behavior, distinguishing it from smaller sulfinic acids or sulfonate salts.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-butylnon-1-ene-1-sulfinic acid typically involves the reaction of a suitable alkene with a sulfinic acid derivative. One common method is the addition of sulfinic acid to an alkene under acidic or basic conditions. The reaction can be catalyzed by Lewis acids or bases to enhance the yield and selectivity of the desired product .

Industrial Production Methods: Industrial production of 2-butylnon-1-ene-1-sulfinic acid may involve large-scale reactions using continuous flow reactors to ensure consistent quality and high yield. The use of catalysts and optimized reaction conditions is crucial to minimize by-products and maximize efficiency .

Chemical Reactions Analysis

Types of Reactions: 2-Butylnon-1-ene-1-sulfinic acid undergoes various chemical reactions, including:

Oxidation: The sulfinic acid group can be oxidized to a sulfonic acid group using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced to the corresponding sulfide using reducing agents like lithium aluminum hydride.

Substitution: The sulfinic acid group can participate in nucleophilic substitution reactions, forming sulfone derivatives.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles under acidic or basic conditions.

Major Products:

Oxidation: Sulfonic acids.

Reduction: Sulfides.

Substitution: Sulfone derivatives.

Scientific Research Applications

2-Butylnon-1-ene-1-sulfinic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-butylnon-1-ene-1-sulfinic acid involves its interaction with molecular targets through its sulfinic acid group. This group can participate in redox reactions, nucleophilic substitutions, and other chemical processes, influencing the compound’s reactivity and biological activity . The pathways involved may include oxidative stress modulation, enzyme inhibition, and interaction with cellular components .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Differences

Sodium 2-Methylprop-2-ene-1-sulphonate (CAS 1561-92-8)

• Structure : Aliphatic sulfonate salt with a shorter unsaturated chain (2-methylpropene) .
• Functional Group : Sulfonate (-SO₃⁻Na⁺) vs. sulfinic acid (-SO(OH)).
• Key Differences :
  • Sulfonates are more water-soluble due to ionic character, whereas sulfinic acids exhibit lower solubility and higher reactivity (e.g., redox activity).
  • Sodium 2-methylprop-2-ene-1-sulphonate is likely used in industrial processes (e.g., polymerization), while sulfinic acids are niche reducing agents or intermediates.

2-(Acetylthio)ethane-1-sulfonic Acid

• Structure : Aliphatic sulfonic acid with an acetylthio (-S-Ac) substituent .
• Functional Group : Sulfonic acid (-SO₃H) vs. sulfinic acid.
• Key Differences :
  • Sulfonic acids are stronger acids (pKa ~1–2) compared to sulfinic acids (pKa ~2–3).
  • 2-(Acetylthio)ethane-1-sulfonic acid meets pharmaceutical standards for injectables (sterility, endotoxin limits), suggesting stricter purity requirements than typical sulfinic acids.

Dinonylnaphthalenesulfonic Acid (CAS 25322-17-2)

• Structure: Aromatic sulfonic acid with bulky dinonyl substituents .
• Functional Group : Sulfonic acid (-SO₃H) vs. sulfinic acid.
• Key Differences :
  • Aromatic sulfonic acids are widely used as surfactants or lubricant additives due to high thermal stability.
  • The target compound’s aliphatic chain may offer different micelle-forming behavior compared to aromatic analogs.

Physicochemical and Application Comparison

Table 1: Comparative Properties of Sulfinic and Sulfonic Acid Derivatives

Compound Name	CAS Number	Structure Type	Functional Group	Solubility	Applications	Stability
2-Butylnon-1-ene-1-sulfinic acid	N/A	Aliphatic	Sulfinic acid	Low (organic solvents)	Organic synthesis, surfactants (hypothetical)	Moderate (prone to oxidation)
Sodium 2-methylprop-2-ene-1-sulphonate	1561-92-8	Aliphatic	Sulfonate	High (aqueous)	Industrial processes	High (ionic stability)
2-(Acetylthio)ethane-1-sulfonic acid	N/A	Aliphatic	Sulfonic acid	High (aqueous)	Pharmaceuticals (injectables)	High (meets USP standards)
Dinonylnaphthalenesulfonic acid	25322-17-2	Aromatic	Sulfonic acid	Low (organic solvents)	Surfactants, lubricants	High (thermal stability)

Research Findings and Industrial Relevance

• Reactivity: Sulfinic acids like 2-butylnon-1-ene-1-sulfinic acid are less stable than sulfonates/sulfonic acids due to susceptibility to oxidation, limiting their use in high-temperature or oxidative environments .
• Pharmaceutical Suitability : Sulfonic acids (e.g., 2-(Acetylthio)ethane-1-sulfonic acid) dominate in drug formulations due to stringent purity requirements (e.g., NMT 5.0% for related compound B) , whereas sulfinic acids are less explored in this sector.
• Surfactant Potential: The target compound’s branched aliphatic chain may offer unique interfacial activity compared to linear-chain or aromatic sulfonates, though dinonylnaphthalenesulfonic acids remain industrial standards for hydrophobicity .